Cas no 17810-56-9 (Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester)
17810-56-9 structure
Product Name:Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
CAS No:17810-56-9
MF:C35H70O4
MW:554.92791223526
CID:159333
PubChem ID:152233
Update Time:2025-04-19
Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester
- 1-O-hexadecyl-3-O-hexadecanoylglycerol
- 1-16C-3-16COOH-Glycerol
- 3-(hexadecyloxy)-2-hydroxypropyl hexadecanoate
- Stearic acid, 3-(hexadecyloxy)-2-hydroxypropyl ester
- 1-hexadecyl-3-hexadecanoyl-rac-glycerol
- 17810-56-9
- (3-hexadecoxy-2-hydroxypropyl) hexadecanoate
- DTXSID70939035
-
- Inchi: 1S/C35H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38-32-34(36)33-39-35(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34,36H,3-33H2,1-2H3
- InChI Key: NINHZDDYUBJLFZ-UHFFFAOYSA-N
- SMILES: O(CC(COC(CCCCCCCCCCCCCCC)=O)O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 554.5277
- Monoisotopic Mass: 554.527411
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 39
- Rotatable Bond Count: 34
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 14.4
Experimental Properties
- Density: 0.903
- Boiling Point: 622.5°Cat760mmHg
- Flash Point: 175.6°C
- Refractive Index: 1.463
- PSA: 55.76
Hexadecanoic acid,3-(hexadecyloxy)-2-hydroxypropyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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